4-({4-[(4-Methylpiperidin-1-yl)carbonyl]phenyl}amino)-4-oxobutanoic acid

• IUPAC Name: 4-[4-(4-methylpiperidine-1-carbonyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C17H22N2O4/c1-12-8-10-19(11-9-12)17(23)13-2-4-14(5-3-13)18-15(20)6-7-16(21)22/h2-5,12H,6-11H2,1H3,(H,18,20)(H,21,22)
• InChI Key: LXPOSFGVGAXDDV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

4-({4-[(4-Methylpiperidin-1-yl)carbonyl]phenyl}amino)-4-oxobutanoic acid is an organic compound that belongs to the class of 1-benzoylpiperidines. This compound is characterized by the presence of a piperidine ring substituted at the 1-position with a benzoyl group. It has a molecular formula of C13H18N2O and a molecular weight of 218.29 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({4-[(4-Methylpiperidin-1-yl)carbonyl]phenyl}amino)-4-oxobutanoic acid typically involves the reaction of 4-(4-methylpiperidin-1-yl)aniline with a suitable acylating agent. The reaction conditions often include the use of organic solvents such as dichloromethane or tetrahydrofuran, and the presence of a base like triethylamine to facilitate the acylation process .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product. The use of advanced purification techniques such as recrystallization and chromatography is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-({4-[(4-Methylpiperidin-1-yl)carbonyl]phenyl}amino)-4-oxobutanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperidine ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Various amines, alcohols, and thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

4-({4-[(4-Methylpiperidin-1-yl)carbonyl]phenyl}amino)-4-oxobutanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of 4-({4-[(4-Methylpiperidin-1-yl)carbonyl]phenyl}amino)-4-oxobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and subsequent catalytic activity. The pathways involved in its mechanism of action can vary depending on the specific biological context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 4-({4-[(4-Methylpiperidin-1-yl)carbonyl]phenyl}amino)-4-oxobutanoic acid include:

4-(4-Methylpiperidin-1-yl)aniline: A precursor in the synthesis of the target compound.

4-[(4-Methylpiperidin-1-yl)carbonyl]aniline: Another related compound with similar structural features.

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern and functional groups, which confer distinct chemical and biological properties.